![molecular formula C18H15N3O2S B2776912 N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide CAS No. 325979-15-5](/img/structure/B2776912.png)
N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide, also known as ACTZ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and has been found to exhibit various biological activities.
Scientific Research Applications
Anti-inflammatory and Analgesic Applications
Compounds similar to N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide have been evaluated for their potential in treating inflammation and pain . The anti-inflammatory activity is often mediated through the inhibition of biosynthesis of prostaglandins, which are derived from arachidonic acid. This compound could be explored for its selectivity towards cyclo-oxygenase (COX) pathways, which are crucial in the inflammatory process.
Urease Inhibition
Benzothiazole derivatives have shown the capability to bind to the active sites of the urease enzyme . Research into the application of N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide could focus on its potential as a urease inhibitor, which has implications in the treatment of diseases like peptic ulcers and urinary tract infections.
Development of Selective COX-2 Inhibitors
Selective COX-2 inhibitors have been sought after for their reduced gastrointestinal side effects compared to non-selective NSAIDs. N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide could be a candidate for the development of such selective drugs .
properties
IUPAC Name |
(E)-N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2S/c1-12(22)19-14-8-9-15-16(11-14)24-18(20-15)21-17(23)10-7-13-5-3-2-4-6-13/h2-11H,1H3,(H,19,22)(H,20,21,23)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMPNRAXRAUJHFU-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-acetamidobenzo[d]thiazol-2-yl)cinnamamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.